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Compound of Interest

Compound Name: Nicotine salicylate

CAS No.: 29790-52-1

Cat. No.: B021173 Get Quote

Executive Summary
Nicotine Salicylate is a 1:1 molar salt formed by the protonation of the pyrrolidine nitrogen of

nicotine by salicylic acid. Unlike free-base nicotine, which is volatile and susceptible to

oxidation, the salicylate salt offers enhanced solid-state stability, reduced vapor pressure, and a

smoother sensory profile ("throat hit") in aerosolized applications.[1]

This guide details the solubility landscape of nicotine salicylate across polar, semi-polar, and

non-polar media, providing the data necessary to engineer stable solutions for e-liquids and

suspension systems for pressurized metered-dose inhalers (pMDIs).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]
Understanding the solid-state properties is a prerequisite for solubility prediction.[1] The salt

exists as a white crystalline solid, stabilizing the nicotine molecule through ionic interactions.[1]
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Property Value / Description Source Validation

Chemical Name
1-Methyl-2-(3-

pyridyl)pyrrolidine Salicylate
PubChem [1]

CAS Number 29790-52-1 ChemicalBook [2]

Molecular Weight 300.35 g/mol PubChem [1]

Stoichiometry 1:1 (Nicotine : Salicylic Acid) Patent US2015006652 [3]

Melting Point 112 – 115 °C Biosynth [4], Prism [5]

Appearance
White to off-white crystalline

powder
Prism [5]

pKa (Base) ~8.0 (Pyrrolidine N) Inferred from Nicotine

Structural Interaction Diagram
The following diagram illustrates the proton transfer mechanism that drives salt formation and

stability.[1]
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Figure 1: Formation of Nicotine Salicylate via protonation of the pyrrolidine nitrogen.[1]

Solubility Landscape
Solubility is not a static value but a dynamic equilibrium influenced by solvent polarity,

temperature, and pH.[1]
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Polar Solvents (Water, Methanol)
Nicotine salicylate exhibits high solubility in water and methanol due to strong ion-dipole

interactions.[1]

Water: Freely soluble / Miscible.[1][2] The salt dissociates readily, making it ideal for

aqueous-based NRT sprays but requiring preservatives to prevent microbial growth.[1]

Methanol: High solubility.[1][3][4] Often used as a processing solvent during synthesis or

purification.[1]

Semi-Polar & Protogenic Solvents (Ethanol, PG, VG)
These are the primary carriers for ENDS (Electronic Nicotine Delivery Systems) and topical

formulations.[1]

Ethanol:Temperature-Dependent Solubility. While described as "slightly soluble" at ambient

conditions in some monographs [5], it is used for recrystallization at elevated temperatures

[3].[1] In formulation, ethanol acts as a powerful co-solvent to reduce viscosity.[1]

Propylene Glycol (PG) / Vegetable Glycerin (VG):

Solubility Limit: Experimental data confirms stability at ~3.7% w/w (approx. 37 mg/mL) in a

30:70 PG:VG ratio at 90°C mixing conditions [6].[1]

Kinetic Note: Dissolution in high-viscosity VG is kinetically slow; heating to 40-60°C is

standard protocol to accelerate solvation without degrading the salt.[1]

Non-Polar Solvents & Propellants (HFA 134a, HFA 227)
[1][10]

Pure Hydrofluoroalkanes (HFAs):Negligible Solubility. Like most salts, nicotine salicylate
does not dissolve in non-polar propellants.[1]

Formulation Strategy:

Suspension pMDI: Micronize the salt (<5 µm) to create a stable suspension.
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Solution pMDI: Requires the addition of a co-solvent (typically Ethanol 10-20% w/w) to

bridge the polarity gap.[1]

Solubility Summary Table
Solvent Solubility Rating

Primary
Application

Formulation Note

Water High / Freely Soluble Oral Sprays, NRT Monitor pH stability.[1]

Methanol High Synthesis / Analysis
Toxic; remove residual

solvent.[1]

Ethanol
Moderate (Temp.[1]

Dependent)

Tinctures, pMDI Co-

solvent

Increases solubility in

HFAs.[1]

Propylene Glycol Soluble E-Liquids (Carrier)
Good solvent for

concentrates.[1]

Glycerol (VG)
Soluble (Slow

Kinetics)
E-Liquids (Vapor)

Requires

heat/agitation to

dissolve.[1]

HFA 134a/227 Insoluble Inhalers (Propellant)

Requires

micronization or co-

solvent.[1]

Experimental Protocol: Determination of Saturation
Solubility
To validate solubility for a specific proprietary formulation, use the Saturation Shake-Flask

Method.[1] This protocol ensures thermodynamic equilibrium is reached.[1]

Workflow Diagram
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1. Excess Addition
Add solid Nicotine Salicylate to solvent

until undissolved solid remains.

2. Equilibration
Incubate at constant temp (e.g., 25°C)

with agitation for 24-48 hours.

3. Phase Separation
Filter supernatant (0.45 µm PTFE)

or Centrifuge to remove solids.

4. Quantification
Analyze filtrate via HPLC-UV
(Detection @ 254-260 nm).

Click to download full resolution via product page

Figure 2: Standardized workflow for determining solubility limits.

Detailed Methodology
Preparation: Add excess nicotine salicylate to 10 mL of the target solvent (e.g., PG/VG

50:50) in a glass vial.

Agitation: Shake or stir at a controlled temperature (25°C ± 0.5°C) for 48 hours.

Verification: Visually confirm the presence of undissolved solid (sediment) to ensure

saturation.[1]

Sampling: Filter the supernatant using a syringe filter compatible with the solvent (PTFE or

Nylon).[1] Discard the first 1 mL of filtrate to account for filter adsorption.

Analysis: Dilute the filtrate with mobile phase and analyze via High-Performance Liquid

Chromatography (HPLC).

Column: C18 Reverse Phase.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b021173?utm_src=pdf-body-img
https://www.benchchem.com/product/b021173?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase: Phosphate Buffer (pH 3.[1]0) / Acetonitrile.[1][3]

Detection: UV absorbance at 260 nm (characteristic of the pyridine ring).[1]

Formulation Decision Logic
Selecting the right vehicle depends on the target solubility and the device physics.

Target Application

E-Liquid / Vape pMDI (Inhaler)
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Figure 3: Decision matrix for formulating Nicotine Salicylate based on solubility constraints.[1]

Critical Considerations
Thermal Stability: While the melting point is ~112°C, nicotine salicylate is stable in e-liquid

formulations up to vaporization temperatures (~200-300°C) if the exposure time is short

(milliseconds).[1] However, prolonged heating can lead to dissociation and oxidation [3].[1]
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pH Impact: In aqueous formulations, maintaining a pH < 6.0 ensures the salt remains

protonated.[1] At higher pH, the equilibrium shifts back to free-base nicotine, increasing

volatility and throat irritation.[1]

References
PubChem. (2024).[1] Nicotine Salicylate | C17H20N2O3.[1][5] National Library of Medicine.

[1] [Link]

Myers, D. J., et al. (2015).[1] Nicotine Salt with Meta-Salicylic Acid.[1][6][7] Patent

WO2015006652A1.[1] Google Patents.

Prism Industries. (2024).[1] Nicotine Salicylate API Specifications. [Link][1]

Bhatnagar, A., et al. (2021).[1] Nicotine Salt Formulations for Aerosol Devices. Patent

US10952467B2.[1] Justia Patents.[1] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile & Formulation Logic
of Nicotine Salicylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021173#solubility-of-nicotine-salicylate-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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